Cas no 21450-56-6 (1,2,3,4-Tetramethoxybenzene)
1,2,3,4-Tetramethoxybenzene structure
Product Name:1,2,3,4-Tetramethoxybenzene
CAS No:21450-56-6
MF:C10H14O4
MW:198.215763568878
CID:51793
PubChem ID:607773
Update Time:2025-04-18
1,2,3,4-Tetramethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-Tetramethoxybenzene
- DTXSID50944046
- CHEBI:167424
- AKOS006275699
- SCHEMBL3674074
- FT-0677518
- 21450-56-6
- starbld0018429
- tetramethoxybenzene
-
- MDL： MFCD00068614
- Inchi： 1S/C10H14O4/c1-11-7-5-6-8(12-2)10(14-4)9(7)13-3/h5-6H,1-4H3
- InChI Key： QCNHIJXDZKTWSA-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=C(C=1OC)OC)OC
Computed Properties
- Exact Mass: 198.08900
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92000
- LogP: 1.72100
1,2,3,4-Tetramethoxybenzene Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1,2,3,4-Tetramethoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,2,3,4-Tetramethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T222575-25mg |
1,2,3,4-Tetramethoxybenzene |
21450-56-6 | 25mg |
$ 170.00 | 2022-06-03 | ||
| TRC | T222575-50mg |
1,2,3,4-Tetramethoxybenzene |
21450-56-6 | 50mg |
$ 285.00 | 2022-06-03 | ||
| TRC | T222575-100mg |
1,2,3,4-Tetramethoxybenzene |
21450-56-6 | 100mg |
$ 455.00 | 2022-06-03 |
1,2,3,4-Tetramethoxybenzene Related Literature
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1. 437. Derivatives of 1 : 2 : 3 : 4-tetrahydroxybenzene. Part IIWilson Baker,A. W. W. Kirby,L. V. Montgomery J. Chem. Soc. 1932 2876
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2. 198. Derivatives of 1 : 2 : 3 : 4-tetrahydroxybenzene. Part VI. The oxidation of quinol with sodium chlorateWilson Baker,I. Munk J. Chem. Soc. 1940 1092
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Jing Ye,Wenguang Wang,Chitang Ho,Jun Li,Xiaoyu Guo,Mingbo Zhao,Yong Jiang,Pengfei Tu Anal. Methods 2016 8 593
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4. CCCLIII.—Derivatives of 1 : 2 : 3 : 4-tetrahydroxybenzene. Part IWilson Baker,Hilary Annot Smith J. Chem. Soc. 1931 2542
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5. Studies in the xanthone series. Part XII. A general synthesis of polyoxygenated xanthones from benzophenone precursorsAugustus J. Quillinan,Feodor Scheinmann J. Chem. Soc. Perkin Trans. 1 1973 1329
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